Cas no 31601-42-0 (N-(2-chloro-4-methoxyphenyl)acetamide)

• Product Name: N-(2-chloro-4-methoxyphenyl)acetamide
• CAS No: 31601-42-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 1447906
• PubChem ID: 364843
• Update Time: 2025-04-20

N-(2-chloro-4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-methoxyphenyl)acetamide
• NSC631647
• SCHEMBL7035785
• 31601-42-0
• DTXSID301285571
• NSC-631647
• N-(2-chloro-4-methoxy-phenyl)acetamide

• Inchi： 1S/C9H10ClNO2/c1-6(12)11-9-4-3-7(13-2)5-8(9)10/h3-5H,1-2H3,(H,11,12)
• InChI Key： WASAUEQJQJLVAS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C)=O)OC

Computed Properties

• Exact Mass: 199.0401
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33